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Compound of Interest

Compound Name: Triphenyl Phosphate

Cat. No.: B132455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the critical safety and

handling information for Triphenyl Phosphate (TPP), a compound commonly used as a

plasticizer and flame retardant. For laboratory and drug development professionals, a thorough

understanding of this substance's properties and potential hazards is paramount for ensuring a

safe working environment and accurate experimental outcomes. This document synthesizes

key data from various material safety data sheets and scientific resources, presenting it in a

clear and accessible format for the scientific community.

Chemical and Physical Properties
Triphenyl phosphate is a colorless, crystalline solid.[1][2][3] A summary of its key physical and

chemical properties is presented in Table 1. Understanding these properties is crucial for safe

storage, handling, and in the event of a spill.
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Property Value Source(s)

Chemical Formula C₁₈H₁₅O₄P [3][4]

Molecular Weight 326.28 g/mol

Appearance
Colorless, crystalline

powder/flakes

Odor
Odorless or faint phenol-like

odor

Melting Point 48-50 °C (lit.)

Boiling Point 244 °C at 10 mmHg (lit.)

Flash Point 220 °C (closed cup)

Vapor Pressure 1.3 mm Hg at 200 °C

Water Solubility Insoluble (0.0019 g/L at 20 °C)

Solubility in Organic Solvents

Soluble in alcohol, benzene,

chloroform, ether, and

acetone.

Density 1.2055 g/cm³

Toxicological Data
Triphenyl phosphate exhibits low acute oral and dermal toxicity. However, it is classified as

very toxic to aquatic life, with long-lasting effects.

Acute Toxicity
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Endpoint Species Route Value Source(s)

LD50 Rat Oral > 20,000 mg/kg

LD50 Mouse Oral 1320 mg/kg

LD50 Rabbit Dermal > 7,900 mg/kg

LC50

Rainbow Trout

(Oncorhynchus

mykiss)

Aquatic 0.4 mg/L (96 h)

EC50
Water Flea

(Daphnia magna)
Aquatic 1 mg/L (48 h)

Health Effects
Inhalation: May cause respiratory tract irritation.

Skin Contact: May cause skin irritation. Some evidence suggests a potential for skin

sensitization, though the incidence is low.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

Chronic Exposure: High or repeated exposure may affect the peripheral nervous system,

potentially causing weakness and poor coordination.

Occupational Exposure Limits
Several organizations have established occupational exposure limits for triphenyl phosphate
to protect workers from potential health effects.
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Organization
Limit (Time-Weighted
Average)

Source(s)

OSHA (PEL) 3 mg/m³ (8-hour)

ACGIH (TLV) 3 mg/m³ (8-hour)

NIOSH (REL) 3 mg/m³ (10-hour)

Experimental Protocols: A Methodological Overview
While specific, detailed experimental protocols are proprietary to the testing laboratories, the

methodologies for key toxicological endpoints generally follow standardized guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (LD50)
The acute oral toxicity of triphenyl phosphate is typically determined using a method similar to

OECD Test Guideline 401 (Acute Oral Toxicity) or OECD Test Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure). A general workflow for such an experiment is outlined below.
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Preparation Phase Dosing & Observation Analysis Phase

Animal Acclimatization
(e.g., Rats, 5-7 days)

Fasting
(Overnight before dosing)

Administration of TPP
(Gavage, graded doses)

Clinical Observation
(Mortality, clinical signs, body weight changes)

Observation Period
(Typically 14 days)

Gross Necropsy
(All animals)

LD50 Calculation
(Statistical methods)

Experimental Setup

Exposure & Observation

Data AnalysisPreparation of Test Solutions
(Graded concentrations of TPP) Introduction of Organisms to Test Solutions

Acclimatization of Test Organisms
(e.g., Rainbow Trout, Daphnia magna)

Observation for Mortality/Immobilization
(e.g., at 24, 48, 72, 96 hours)

Monitoring of Water Quality Parameters
(pH, temperature, dissolved oxygen)

Calculation of LC50/EC50
(Probit analysis or other statistical methods)
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Personal Protective Equipment (PPE) First Aid Measures

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Appropriate chemical-resistant gloves)

Body Protection
(Lab coat, long-sleeved clothing)

Respiratory Protection
(Use in a well-ventilated area.

Respirator may be needed for high dust concentrations.)

Inhalation
(Move to fresh air. Seek medical attention if symptoms persist.)

Skin Contact
(Wash off with soap and plenty of water.

Seek medical attention if irritation develops.)

Eye Contact
(Rinse thoroughly with plenty of water for at least 15 minutes.

Seek medical attention.)

Ingestion
(Rinse mouth with water.
Do NOT induce vomiting.
Seek medical attention.)

Ensure Adequate Ventilation & Wear Appropriate PPE

Avoid Dust Formation

Sweep or Vacuum Spilled Material

Collect in a Suitable, Closed Container for Disposal

Clean Spill Area with Soap and Water

Dispose of Waste in Accordance with Local Regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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